Cas no 1551518-33-2 (1-Bromo-4-ethyl-2,2-dimethylhexane)

• Product Name: 1-Bromo-4-ethyl-2,2-dimethylhexane
• CAS No: 1551518-33-2
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 5283311
• Update Time: 2025-06-26

1-Bromo-4-ethyl-2,2-dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-ethyl-2,2-dimethylhexane
• 1-Bromo-4-ethyl-2,2-dimethylhexane

• Inchi： 1S/C10H21Br/c1-5-9(6-2)7-10(3,4)8-11/h9H,5-8H2,1-4H3
• InChI Key： QMQNWRINTACEQG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-4-ethyl-2,2-dimethylhexane

1-Bromo-4-ethyl-2,2-dimethylhexane (CAS No. 1551518-33-2): An Overview

1-Bromo-4-ethyl-2,2-dimethylhexane (CAS No. 1551518-33-2) is a brominated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its bromine atom, which imparts reactivity and versatility in synthetic transformations, and its ethyl and dimethyl substituents, which influence its physical and chemical behavior.

The molecular structure of 1-Bromo-4-ethyl-2,2-dimethylhexane consists of a hexane backbone with a bromine atom at the first carbon position, an ethyl group at the fourth carbon position, and two methyl groups at the second carbon position. This arrangement results in a highly branched and substituted alkane, which can serve as a valuable starting material for the synthesis of more complex organic molecules.

In the realm of organic synthesis, 1-Bromo-4-ethyl-2,2-dimethylhexane has been utilized as a versatile building block for the preparation of functionalized alkanes and alkenes. The presence of the bromine atom allows for a wide range of substitution reactions, such as nucleophilic substitution (SN2) and elimination reactions (E2), which can be tailored to produce specific products with desired functionalities. Recent studies have explored the use of this compound in the synthesis of bioactive molecules and pharmaceutical intermediates, highlighting its potential in drug discovery and development.

One notable application of 1-Bromo-4-ethyl-2,2-dimethylhexane is in the field of materials science. The compound can be used as a precursor for the synthesis of advanced materials with tailored properties. For example, researchers have investigated its use in the preparation of polymer precursors and monomers, which can be polymerized to form materials with enhanced mechanical strength, thermal stability, and chemical resistance. These materials have potential applications in areas such as electronics, coatings, and composites.

In pharmaceutical research, 1-Bromo-4-ethyl-2,2-dimethylhexane has shown promise as a starting material for the synthesis of drug candidates. The ability to introduce various functional groups through selective chemical transformations makes it an attractive choice for developing molecules with specific biological activities. Recent studies have focused on using this compound to synthesize compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, researchers have reported the successful synthesis of novel derivatives that exhibit potent anti-inflammatory effects by modifying the bromine atom with different functional groups.

The physical properties of 1-Bromo-4-ethyl-2,2-dimethylhexane, such as its boiling point and solubility, are influenced by its molecular structure. The presence of the bromine atom increases its boiling point compared to similar unsubstituted alkanes, making it suitable for use in high-boiling solvents or as a reagent in reactions requiring elevated temperatures. Additionally, its solubility in organic solvents makes it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While 1-Bromo-4-ethyl-2,2-dimethylhexane is not classified as a hazardous substance under current regulations, it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to work under a fume hood to minimize exposure to vapors.

In conclusion, 1-Bromo-4-ethyl-2,2-dimethylhexane (CAS No. 1551518-33-2) is a valuable compound with diverse applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure provides opportunities for developing new materials and bioactive molecules with potential therapeutic benefits. As research continues to advance in these fields, the importance of this compound is likely to grow further.